Cas no 2228889-79-8 (2,2-difluoro-1-(2-hydroxy-3-methoxyphenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(2-hydroxy-3-methoxyphenyl)ethan-1-one
• CAS No: 2228889-79-8
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 6150085
• PubChem ID: 165647796
• Update Time: 2025-06-08

2,2-difluoro-1-(2-hydroxy-3-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-hydroxy-3-methoxyphenyl)ethan-1-one
• EN300-1963173
• 2228889-79-8

• Inchi： 1S/C9H8F2O3/c1-14-6-4-2-3-5(7(6)12)8(13)9(10)11/h2-4,9,12H,1H3
• InChI Key： HMVZVNZVODUVJX-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1O)OC)=O)F

Computed Properties

• Exact Mass: 202.04415044g/mol
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-difluoro-1-(2-hydroxy-3-methoxyphenyl)ethan-1-one

Comprehensive Overview of 2,2-Difluoro-1-(2-hydroxy-3-methoxyphenyl)ethan-1-one (CAS No. 2228889-79-8)

2,2-Difluoro-1-(2-hydroxy-3-methoxyphenyl)ethan-1-one (CAS No. 2228889-79-8) is a fluorinated aromatic ketone derivative with significant applications in pharmaceutical intermediates, agrochemicals, and specialty chemicals. Its unique molecular structure, featuring both difluoro and hydroxy-methoxy functional groups, makes it a versatile building block for synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The compound's CAS number 2228889-79-8 ensures precise identification in regulatory and commercial contexts. Its systematic name, 2,2-difluoro-1-(2-hydroxy-3-methoxyphenyl)ethan-1-one, highlights key structural attributes: a difluoroethyl moiety attached to a hydroxyl-methoxy-substituted benzene ring. This combination enhances its reactivity and solubility, critical for optimizing synthetic pathways. Recent studies emphasize its role in green chemistry, aligning with global trends toward sustainable synthesis methods.

In the pharmaceutical sector, 2,2-difluoro-1-(2-hydroxy-3-methoxyphenyl)ethan-1-one is explored for its bioactivity. Computational modeling suggests its fluorine atoms improve metabolic stability, a hot topic in drug design. Users searching for "fluorinated ketones in drug development" or "CAS 2228889-79-8 applications" will find this compound relevant. Additionally, its methoxy and hydroxyl groups enable hydrogen bonding, a feature leveraged in material science for polymer modifications.

From an industrial perspective, the demand for high-purity 2228889-79-8 is rising, driven by its use in liquid crystals and OLED materials. SEO-optimized queries like "buy 2,2-difluoro-1-(2-hydroxy-3-methoxyphenyl)ethan-1-one" or "suppliers of CAS 2228889-79-8" reflect market interest. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring compliance with industry standards like USP or EP monographs.

Environmental and safety profiles of CAS 2228889-79-8 are rigorously evaluated. While not classified as hazardous, proper handling protocols are recommended. Its low ecotoxicity aligns with the EPA’s Safer Choice Program, a trending search term among sustainability-focused users. Researchers also investigate its biodegradability, addressing concerns about persistent organic pollutants (POPs).

Future directions for 2,2-difluoro-1-(2-hydroxy-3-methoxyphenyl)ethan-1-one include nanotechnology applications, such as fluorinated coatings for medical devices. Keywords like "fluoroketones in nanotechnology" or "CAS 2228889-79-8 patents" indicate growing academic and commercial exploration. Collaborative efforts between academia and manufacturers aim to scale production while minimizing waste, a priority in circular economy discussions.

In summary, 2,2-difluoro-1-(2-hydroxy-3-methoxyphenyl)ethan-1-one (CAS No. 2228889-79-8) represents a cutting-edge compound with multidisciplinary relevance. Its structural ingenuity and adaptability position it at the forefront of innovations in life sciences and advanced materials, answering the demand for functionalized fluorochemicals in modern technology.